![molecular formula C13H20N2O2 B8737388 Methyl 3-amino-4-[(pentan-3-yl)amino]benzoate](/img/structure/B8737388.png)
Methyl 3-amino-4-[(pentan-3-yl)amino]benzoate
Cat. No. B8737388
M. Wt: 236.31 g/mol
InChI Key: ADEGGSDEYFUBJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156796B2
Procedure details
7.00 g of 4-(1-Ethyl-propylamino)-3-nitro-benzoic acid methyl ester were dissolved in 70 ml ethanol, 0.35 g of palladium on carbon (10%) were added and the mixture was hydrogenated at 5 bar for 4 h. The catalyst was removed by filtration over celite, the filtrate was concentrated and after crystallization from diethylether 5.00 g (65%) of 3-Amino-4-(1-ethyl-propylamino)-benzoic acid methyl ester were obtained.
Name
4-(1-Ethyl-propylamino)-3-nitro-benzoic acid methyl ester
Quantity
7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:19])[C:4]1[CH:9]=[CH:8][C:7]([NH:10][CH:11]([CH2:14][CH3:15])[CH2:12][CH3:13])=[C:6]([N+:16]([O-])=O)[CH:5]=1>C(O)C.[Pd]>[CH3:1][O:2][C:3](=[O:19])[C:4]1[CH:9]=[CH:8][C:7]([NH:10][CH:11]([CH2:12][CH3:13])[CH2:14][CH3:15])=[C:6]([NH2:16])[CH:5]=1
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Inputs
Step One
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Name
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4-(1-Ethyl-propylamino)-3-nitro-benzoic acid methyl ester
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Quantity
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7 g
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Type
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reactant
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Smiles
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COC(C1=CC(=C(C=C1)NC(CC)CC)[N+](=O)[O-])=O
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0.35 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The catalyst was removed by filtration over celite
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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after crystallization from diethylether 5.00 g (65%) of 3-Amino-4-(1-ethyl-propylamino)-benzoic acid methyl ester
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CUSTOM
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Type
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CUSTOM
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|
Details
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were obtained
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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|
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Smiles
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COC(C1=CC(=C(C=C1)NC(CC)CC)N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
